Cas no 30989-75-4 (2-(Ethoxymethylene)butanal)

2-(Ethoxymethylene)butanal structure
2-(Ethoxymethylene)butanal structure
Product Name:2-(Ethoxymethylene)butanal
CAS No:30989-75-4
MF:C7H12O2
MW:128.168982505798
CID:1011543
PubChem ID:12356142
Update Time:2025-04-20

2-(Ethoxymethylene)butanal Chemical and Physical Properties

Names and Identifiers

    • 2-(Ethoxymethylene)butanal
    • (2Z)-2-(ethoxymethylidene)butanal
    • 2-Ethyl-3-ethoxyacrolein
    • 1-Aethoxy-2-formyl-buten-(1)
    • 3-Aethoxy-2-aethyl-acrylaldehyd
    • 3-ethoxy-2-ethylacrolein
    • 3-ethoxy-2-ethyl-acrylaldehyde
    • 3-ethoxy-2-ethyl-propenal
    • ethoxy-1 formyl-2 butene-1
    • DTXSID40493770
    • (Z)-2-(Ethoxymethylene)butanal
    • 30989-75-4
    • 3-Ethoxy-2-ethylacrylaldehyde
    • 342909-67-5
    • AKOS005259014
    • Inchi: 1S/C7H12O2/c1-3-7(5-8)6-9-4-2/h5-6H,3-4H2,1-2H3/b7-6-
    • InChI Key: GBMZQRPFWXTRNJ-SREVYHEPSA-N
    • SMILES: O(/C=C(\C=O)/CC)CC

Computed Properties

  • Exact Mass: 128.08400
  • Monoisotopic Mass: 128.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.51570

2-(Ethoxymethylene)butanal Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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